Cas no 1805598-86-0 (2-Bromo-6-cyano-3-(trifluoromethoxy)aniline)

2-Bromo-6-cyano-3-(trifluoromethoxy)aniline structure
1805598-86-0 structure
Product Name:2-Bromo-6-cyano-3-(trifluoromethoxy)aniline
CAS No:1805598-86-0
MF:C8H4BrF3N2O
MW:281.029371261597
CID:4973782
Update Time:2023-08-24

2-Bromo-6-cyano-3-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-6-cyano-3-(trifluoromethoxy)aniline
    • Inchi: 1S/C8H4BrF3N2O/c9-6-5(15-8(10,11)12)2-1-4(3-13)7(6)14/h1-2H,14H2
    • InChI Key: OMZMHCHYROYPQJ-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C#N)C=CC=1OC(F)(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 275
  • XLogP3: 3.4
  • Topological Polar Surface Area: 59

2-Bromo-6-cyano-3-(trifluoromethoxy)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013021200-1g
2-Bromo-6-cyano-3-(trifluoromethoxy)aniline
1805598-86-0 97%
1g
1,445.30 USD 2021-06-24
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